Cas no 2731010-36-7 (2-[5-(Propan-2-yl)-1,3,4-thiadiazol-2-yl]ethan-1-amine dihydrochloride)

• Product Name: 2-[5-(Propan-2-yl)-1,3,4-thiadiazol-2-yl]ethan-1-amine dihydrochloride
• CAS No: 2731010-36-7
• MF: C₇H₁₅Cl₂N₃S
• MW: 244.185097932816
• CID: 5261954
• PubChem ID: 165604796
• Update Time: 2025-06-09

2-[5-(Propan-2-yl)-1,3,4-thiadiazol-2-yl]ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]ethan-1-amine dihydrochloride
• 2731010-36-7
• EN300-412632
• 2-[5-(Propan-2-yl)-1,3,4-thiadiazol-2-yl]ethan-1-amine dihydrochloride

• Inchi： 1S/C7H13N3S.2ClH/c1-5(2)7-10-9-6(11-7)3-4-8;;/h5H,3-4,8H2,1-2H3;2*1H
• InChI Key： JSYBADYBNJAMCL-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C(CCN)=NN=C1C(C)C

Computed Properties

• Exact Mass: 243.0363741g/mol
• Monoisotopic Mass: 243.0363741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80Ų

Additional information on 2-[5-(Propan-2-yl)-1,3,4-thiadiazol-2-yl]ethan-1-amine dihydrochloride

Comprehensive Overview of 2-[5-(Propan-2-yl)-1,3,4-thiadiazol-2-yl]ethan-1-amine dihydrochloride (CAS No. 2731010-36-7)

2-[5-(Propan-2-yl)-1,3,4-thiadiazol-2-yl]ethan-1-amine dihydrochloride (CAS No. 2731010-36-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiadiazole core and amine hydrochloride functional groups, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular interactions and stability, which make it a promising candidate for further development.

The structural features of 2-[5-(Propan-2-yl)-1,3,4-thiadiazol-2-yl]ethan-1-amine dihydrochloride include a propan-2-yl substituent attached to a 1,3,4-thiadiazole ring, which is further linked to an ethylamine moiety. The presence of dihydrochloride salts enhances its solubility and bioavailability, making it suitable for various experimental and industrial applications. Recent studies have explored its role in modulating enzyme activity and its potential as a scaffold for designing novel therapeutic agents.

In the context of current scientific trends, 2-[5-(Propan-2-yl)-1,3,4-thiadiazol-2-yl]ethan-1-amine dihydrochloride aligns with the growing demand for heterocyclic compounds in medicinal chemistry. The thiadiazole ring, in particular, is known for its diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. This has led to increased searches for "thiadiazole derivatives" and "amine hydrochloride applications" in academic and industrial databases.

From a synthetic perspective, the preparation of CAS No. 2731010-36-7 involves multi-step organic reactions, often starting from readily available precursors like hydrazine derivatives and carbon disulfide. The optimization of these synthetic routes is a hot topic among chemists, as it directly impacts the yield and purity of the final product. Questions such as "how to synthesize thiadiazole derivatives" and "best practices for amine hydrochloride purification" are frequently encountered in online forums and research publications.

The versatility of 2-[5-(Propan-2-yl)-1,3,4-thiadiazol-2-yl]ethan-1-amine dihydrochloride extends beyond pharmaceuticals. It is also being investigated for its potential in material science, particularly in the development of functional polymers and coordination complexes. Its ability to form stable complexes with metal ions makes it a valuable ligand in catalysis and sensor technologies. This interdisciplinary appeal has spurred interest in queries like "thiadiazole-based materials" and "amine hydrochloride in polymer science."

Quality control and analytical characterization are critical aspects of working with CAS No. 2731010-36-7. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to ensure the compound's purity and structural integrity. Researchers often seek information on "HPLC methods for thiadiazole analysis" and "NMR peaks of amine hydrochlorides" to streamline their workflows.

In summary, 2-[5-(Propan-2-yl)-1,3,4-thiadiazol-2-yl]ethan-1-amine dihydrochloride (CAS No. 2731010-36-7) represents a fascinating area of study with broad implications across multiple scientific disciplines. Its unique chemical properties, coupled with its potential applications, make it a subject of ongoing research and innovation. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in discussions about heterocyclic chemistry and drug development.